Cas no 1090882-44-2 (4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide)

• Product Name: 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide
• CAS No: 1090882-44-2
• MF: C₂₄H₂₄N₄O₃S
• MW: 448.537364006042
• CID: 6382526
• PubChem ID: 40124716
• Update Time: 2025-07-14

4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Z230721502
• 1090882-44-2
• 4-[[(E)-2-phenylethenyl]sulfonylamino]-N-(6-pyrrolidin-1-ylpyridin-3-yl)benzamide
• EN300-26609067
• 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide

• Inchi： 1S/C24H24N4O3S/c29-24(26-22-12-13-23(25-18-22)28-15-4-5-16-28)20-8-10-21(11-9-20)27-32(30,31)17-14-19-6-2-1-3-7-19/h1-3,6-14,17-18,27H,4-5,15-16H2,(H,26,29)/b17-14+
• InChI Key： YZXUWAOISKQMGL-SAPNQHFASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)C(NC1=CN=C(C=C1)N1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 448.15691181g/mol
• Monoisotopic Mass: 448.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.8Ų

Additional information on 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide

Chemical Profile of 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide (CAS No. 1090882-44-2)

4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide, identified by its CAS number 1090882-44-2, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This molecule represents a fusion of multiple pharmacophoric elements, including a benzamide core, a phenylethene sulfonamido group, and a pyridine-pyrrolidine hybrid scaffold, which collectively contribute to its multifaceted interactions with biological targets.

The structural architecture of 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide is designed to modulate specific biochemical pathways, making it a promising candidate for therapeutic intervention. The benzamide moiety is well-documented for its role in drug design, often serving as a hinge-binding motif in protein-ligand interactions. In this compound, the benzamide group is linked to a sulfonamido moiety, which introduces additional hydrogen bonding capabilities and enhances solubility, critical factors for drug bioavailability.

The presence of the phenylethene sulfonamido group further enriches the compound's pharmacological profile. Sulfonamides are widely recognized for their antimicrobial and anti-inflammatory properties, often functioning as competitive inhibitors of enzyme active sites. The phenylethene (styrene) component adds hydrophobicity and rigidity to the molecule, influencing its binding affinity and selectivity. This combination of features suggests potential applications in treating inflammatory disorders and infections.

Moreover, the compound incorporates a pyridine-pyrrolidine hybrid scaffold, a structural motif that has emerged as a key player in modern drug discovery. Pyridine rings are frequently found in bioactive molecules due to their ability to engage with aromatic pockets in target proteins. The pyrrolidine ring introduces additional hydrogen bond donors and acceptors, enhancing the molecule's capacity for precise molecular recognition. This hybridization strategy is particularly valuable in designing drugs that require high binding affinity and selectivity.

The 6-(pyrrolidin-1-yl)pyridin-3-yl substituent further elaborates on the compound's structural complexity. The pyrrolidine nitrogen provides an additional hydrogen bond donor, while the pyridine ring offers an aromatic interaction surface. Such dual functionality is crucial for optimizing binding interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide with high precision. Molecular docking studies indicate that this compound can effectively interact with several key targets, including kinases and transcription factors implicated in cancer progression. The sulfonamido group and benzamide moiety are positioned to engage with hinge regions of these targets, while the pyridine-pyrrolidine moiety provides additional binding contacts.

In vitro studies have begun to elucidate the biological activity of 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide, revealing promising results in modulating inflammatory pathways. Initial assays suggest that this compound exhibits inhibitory effects on several pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate antiproliferative activity against certain cancer cell lines, warranting further investigation into its oncology applications.

The synthesis of 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-yl)pyridin-3-yl]benzamide presents unique challenges due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and condensation reactions have been optimized to achieve high yields and purity. These advancements have enabled scalable production of the compound for both preclinical studies and potential clinical trials.

The pharmacokinetic profile of 4-(2-phenylethenesulfonamido)-N-[6-(pyrrolidin-1-y l)pyridin -3 -y l]benzamide is another critical aspect under investigation. Preliminary pharmacokinetic studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, with moderate bioavailability and reasonable half-life values. These characteristics are essential for ensuring therapeutic efficacy while minimizing side effects. Further studies are underway to optimize dosing regimens and delivery formulations based on these findings.

The development of novel drug candidates like 4-(2 -phenylethenesulfonamido)-N-[6 - ( pyrro lidin -1 - y l ) py rid ine -3 - y l ]ben z am ide relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Integration of experimental data with computational modeling has accelerated the discovery process by enabling rapid screening of chemical libraries and identification of lead compounds with high potential for clinical success. This holistic approach has been instrumental in bringing innovative therapies to market more efficiently.

Future research directions for 4-(2 -phenylethenesulfonam ido ) - N-[ 6 -( py r rol id ine -1 - y l ) py rid ine -3 - y l ]ben z am ide include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. Additionally, structure-based optimization strategies will be employed to enhance its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these investigations forward.

In conclusion,4-(2 -phenylethenesulfonam ido ) - N-[ 6 -( py r rol id ine -1 - y l ) py rid ine -3 - y l ]ben z am ide (CAS No. 1090882 -44 -2) represents a compelling example of how sophisticated molecular design can yield compounds with significant therapeutic potential. Its unique structural features position it as a versatile tool for modulating key biological pathways involved in inflammation and cancer. As research progresses, this compound holds promise as a lead candidate for future therapeutic applications, contributing to advancements in medicine through innovative chemical biology approaches.